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Compound of Interest

Compound Name: Ethanol-17O

Cat. No.: B1507999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Ethanol-¹⁷O, a stable isotope-

labeled form of ethanol. This document is intended for researchers, scientists, and

professionals in drug development who are interested in the synthesis, properties, and

applications of this unique compound as a tracer in metabolic research, mechanistic studies,

and drug discovery.

Introduction to Ethanol-¹⁷O
Ethanol-¹⁷O is a form of ethanol where the common oxygen-16 (¹⁶O) atom in the hydroxyl

group is replaced by the stable, heavier isotope oxygen-17 (¹⁷O). As a non-radioactive isotopic

tracer, Ethanol-¹⁷O offers a powerful tool for investigating a variety of biological and chemical

processes without the complications associated with radioactive isotopes. Its use, in

conjunction with analytical techniques such as ¹⁷O Nuclear Magnetic Resonance (NMR)

spectroscopy and mass spectrometry, allows for the precise tracking of the ethanol molecule

and its metabolites in complex biological systems. This guide will detail the properties,

synthesis, and potential applications of Ethanol-¹⁷O in scientific research.

Physicochemical Properties of Ethanol-¹⁷O
The incorporation of the ¹⁷O isotope results in a slight increase in the molecular weight of

ethanol, while other physical properties remain largely similar to unlabeled ethanol. The

following table summarizes the key quantitative data for Ethanol-¹⁷O.
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Property Value

CAS Number 255043-66-4

Linear Formula CH₃CH₂¹⁷OH

Molecular Weight 47.07 g/mol (for 100% ¹⁷O enrichment)

Isotopic Purity Commonly available at 20 atom % ¹⁷O

Appearance Colorless liquid

Boiling Point 78 °C

Density 0.798 g/mL at 25 °C

Flash Point 13 °C

Synthesis of Ethanol-¹⁷O
While a variety of methods exist for the synthesis of ethanol, the preparation of isotopically

labeled Ethanol-¹⁷O requires a strategic approach to incorporate the ¹⁷O isotope efficiently. A

common and effective method is the nucleophilic substitution of an ethyl halide with a ¹⁷O-

labeled hydroxide. The primary source of the ¹⁷O isotope is commercially available ¹⁷O-

enriched water (H₂¹⁷O).

Experimental Protocol: Synthesis of Ethanol-¹⁷O from
Iodoethane and ¹⁷O-labeled Sodium Hydroxide
This protocol describes a two-step synthesis of Ethanol-¹⁷O, starting from ¹⁷O-enriched water.

Step 1: Preparation of ¹⁷O-labeled Sodium Hydroxide (Na¹⁷OH)

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., argon or nitrogen), carefully add a stoichiometric amount of

sodium metal to ¹⁷O-enriched water (H₂¹⁷O) in an appropriate anhydrous solvent (e.g.,

tetrahydrofuran). The reaction is exothermic and produces hydrogen gas, so appropriate

safety precautions must be taken.
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Reaction Conditions: The reaction is typically performed at low temperatures (e.g., 0 °C) to

control the reaction rate. The mixture is stirred until all the sodium metal has reacted to form

a solution or suspension of Na¹⁷OH.

Solvent Removal: The solvent can be removed under reduced pressure to yield solid

Na¹⁷OH, which can be used directly in the next step.

Step 2: Synthesis of Ethanol-¹⁷O

Reaction Setup: In a separate reaction vessel, dissolve the prepared Na¹⁷OH in a suitable

polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Nucleophilic Substitution: To the solution of Na¹⁷OH, add iodoethane (CH₃CH₂I) dropwise at

room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the

consumption of the starting material and the formation of the product.

Workup and Purification: Upon completion of the reaction, the mixture is quenched with

water and the product is extracted with a suitable organic solvent (e.g., diethyl ether). The

organic layers are combined, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is

removed by distillation. The crude Ethanol-¹⁷O can be further purified by fractional distillation

to obtain the final product of high purity.

Synthesis Workflow Diagram
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Synthesis of Ethanol-17O

Step 1: Preparation of Na¹⁷OH

Step 2: Nucleophilic Substitution
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Caption: A diagram illustrating the two-step synthesis of Ethanol-¹⁷O.

Analytical Characterization: ¹⁷O NMR Spectroscopy
¹⁷O NMR spectroscopy is a primary analytical technique for the characterization of Ethanol-¹⁷O.

Due to the quadrupolar nature of the ¹⁷O nucleus (spin I = 5/2), the NMR signals can be broad;

however, for small molecules like ethanol in solution, the lines are typically sharp enough for

structural elucidation.

Chemical Shift: The ¹⁷O chemical shift is highly sensitive to the local electronic environment.

For alcohols, the chemical shift of the hydroxyl oxygen typically falls in the range of -50 to

+70 ppm relative to H₂O at 0 ppm. The specific chemical shift of Ethanol-¹⁷O will depend on

the solvent and temperature.

Coupling: Scalar coupling between ¹⁷O and adjacent protons (¹H) can sometimes be

observed, providing further structural information.

Applications in Research and Drug Development
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While specific published applications of Ethanol-¹⁷O are not yet widespread, its utility as a

stable isotope tracer can be inferred from studies using other ¹⁷O-labeled compounds and

isotopically labeled ethanol. Potential applications include:

Metabolic Tracing Studies
Ethanol-¹⁷O can be used as a tracer to follow the metabolic fate of ethanol in vivo and in vitro.

By tracking the incorporation of the ¹⁷O label into downstream metabolites using mass

spectrometry or ¹⁷O NMR, researchers can elucidate the pathways of ethanol metabolism and

their regulation.

Investigating Enzyme Mechanisms and Kinetics
The ¹⁷O label can be used to probe the mechanisms of enzymes involved in ethanol

metabolism, such as alcohol dehydrogenase and cytochrome P450 enzymes. Kinetic isotope

effect (KIE) studies, where the reaction rate of the ¹⁷O-labeled substrate is compared to the

unlabeled substrate, can provide insights into the rate-determining steps of enzymatic

reactions.

Drug Metabolism and Pharmacokinetics (DMPK) Studies
In drug development, understanding the metabolic pathways of new chemical entities is crucial.

If a drug candidate is metabolized by oxidation, Ethanol-¹⁷O could be used in conjunction with

¹⁷O-labeled water to investigate the source of oxygen atoms in the metabolites. This can help in

identifying the specific enzymes responsible for the drug's metabolism.

Hypothetical Experimental Workflow: In Vivo Metabolic
Tracer Study
The following diagram illustrates a hypothetical workflow for an in vivo study using Ethanol-¹⁷O

to trace ethanol metabolism.
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In Vivo Metabolic Tracer Study Workflow

Animal Model
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Caption: A workflow for an in vivo metabolic tracer study using Ethanol-¹⁷O.

Safety and Handling
Ethanol-¹⁷O should be handled with the same precautions as unlabeled ethanol. It is a

flammable liquid and should be stored in a cool, well-ventilated area away from ignition

sources. Standard laboratory personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn when handling this compound.

Conclusion
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Ethanol-¹⁷O is a valuable research tool with significant potential in the fields of metabolism,

enzymology, and drug development. Its nature as a stable isotope tracer allows for the safe

and precise investigation of complex biological and chemical processes. As analytical

techniques for detecting stable isotopes continue to advance, the applications of Ethanol-¹⁷O

are expected to expand, providing deeper insights into the role of ethanol in health and

disease.

To cite this document: BenchChem. [An In-depth Technical Guide to Ethanol-¹⁷O].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1507999#what-is-ethanol-17o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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